Cas no 1431792-82-3 (2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include stability under ambient conditions, facilitating handling and storage, and compatibility with a wide range of reaction conditions. The 3-methoxyphenyl substituent enhances its utility in synthesizing complex aryl compounds, while the dioxaborolane moiety ensures efficient transmetalation in palladium-catalyzed couplings. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise functionalization of aromatic systems is required. Its high purity and consistent performance make it a reliable choice for synthetic applications.
2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1431792-82-3 structure
Product Name:2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1431792-82-3
MF:C15H23BO3
MW:262.152324914932
CID:5463808
Update Time:2025-10-29

2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Z3682384540
    • Inchi: 1S/C15H23BO3/c1-14(2)15(3,4)19-16(18-14)10-9-12-7-6-8-13(11-12)17-5/h6-8,11H,9-10H2,1-5H3
    • InChI Key: AJSAJHBCRBNBED-UHFFFAOYSA-N
    • SMILES: O1B(CCC2C=CC=C(C=2)OC)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 262.1740248 g/mol
  • Monoisotopic Mass: 262.1740248 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 262.15
  • Topological Polar Surface Area: 27.7

2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7425476-0.05g
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1431792-82-3 95%
0.05g
$222.0 2024-05-24
Enamine
EN300-7425476-0.1g
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1431792-82-3 95%
0.1g
$331.0 2024-05-24
Enamine
EN300-7425476-0.25g
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1431792-82-3 95%
0.25g
$474.0 2024-05-24
Enamine
EN300-7425476-0.5g
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1431792-82-3 95%
0.5g
$746.0 2024-05-24
Enamine
EN300-7425476-1.0g
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1431792-82-3 95%
1.0g
$956.0 2024-05-24
Enamine
EN300-7425476-2.5g
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1431792-82-3 95%
2.5g
$1874.0 2024-05-24
Enamine
EN300-7425476-5.0g
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1431792-82-3 95%
5.0g
$2774.0 2024-05-24
Enamine
EN300-7425476-10.0g
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1431792-82-3 95%
10.0g
$4114.0 2024-05-24
1PlusChem
1P028QOH-50mg
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1431792-82-3 95%
50mg
$327.00 2023-12-21
1PlusChem
1P028QOH-100mg
2-[2-(3-methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
1431792-82-3 95%
100mg
$471.00 2023-12-21

Additional information on 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1431792-82-3) in Chemical Biology and Pharmaceutical Research

The compound 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1431792-82-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic ester derivative, this compound plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including drug candidates and bioactive probes. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

Recent studies have highlighted the compound's utility in the development of novel boron-containing therapeutics. Boron-based compounds are increasingly recognized for their unique properties, such as the ability to form reversible covalent bonds with biological targets, making them valuable in drug design. Specifically, 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been investigated as a precursor for the synthesis of proteasome inhibitors and other enzyme-targeting agents. Its stability under physiological conditions and compatibility with various reaction conditions further enhance its appeal as a building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role in the synthesis of bortezomib analogs, a class of proteasome inhibitors used in cancer therapy. The study demonstrated that the boronic ester moiety of 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could be efficiently converted into a boronic acid, which is critical for the inhibitory activity of these drugs. The findings underscore the compound's potential as a key intermediate in the production of next-generation anticancer agents.

Another area of active research involves the use of this compound in positron emission tomography (PET) imaging. Boron-containing compounds are of interest in PET due to the possibility of incorporating fluorine-18, a commonly used radionuclide. A recent preprint on bioRxiv detailed the synthesis of a fluorine-18 labeled derivative of 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, which exhibited promising pharmacokinetic properties in preclinical models. This development opens new avenues for non-invasive imaging of biological processes, particularly in oncology and neurology.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its selectivity and efficacy. For instance, a 2024 study in ACS Chemical Biology reported the design of water-soluble derivatives of 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, which showed improved tissue penetration and reduced toxicity in animal models. These modifications are critical for translating laboratory findings into clinically viable therapeutics.

In conclusion, 2-[2-(3-Methoxyphenyl)ethyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1431792-82-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug synthesis to imaging, reflecting its versatility and potential. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, solidifying its role in the development of innovative treatments.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD